Cas no 1368689-23-9 (1-(2,4,5-trimethylphenyl)ethane-1,2-diol)

• Product Name: 1-(2,4,5-trimethylphenyl)ethane-1,2-diol
• CAS No: 1368689-23-9
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 5846023
• PubChem ID: 82280791
• Update Time: 2025-07-19

1-(2,4,5-trimethylphenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,5-trimethylphenyl)ethane-1,2-diol
• EN300-1678587
• SCHEMBL17409050
• MFCD21880870
• 1368689-23-9

• Inchi： 1S/C11H16O2/c1-7-4-9(3)10(5-8(7)2)11(13)6-12/h4-5,11-13H,6H2,1-3H3
• InChI Key： FVJSGYNLEJYTGJ-UHFFFAOYSA-N
• SMILES： OC(CO)C1C=C(C)C(C)=CC=1C

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-(2,4,5-trimethylphenyl)ethane-1,2-diol

Introduction to 1-(2,4,5-trimethylphenyl)ethane-1,2-diol (CAS No. 1368689-23-9)

1-(2,4,5-trimethylphenyl)ethane-1,2-diol, identified by the Chemical Abstracts Service Number (CAS No.) 1368689-23-9, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound belongs to the class of diarylalkanes, characterized by a central ethane backbone substituted with two hydroxyl groups and a phenyl ring bearing three methyl substituents at specific positions. The presence of these functional groups imparts distinct chemical reactivity and potential biological activity, making it a subject of interest for further investigation and application.

The molecular structure of 1-(2,4,5-trimethylphenyl)ethane-1,2-diol can be visualized as a rigid aromatic system linked to a flexible aliphatic chain. The trimethylphenyl moiety contributes to steric hindrance and electronic effects that can influence the compound's interactions with biological targets. Specifically, the electron-donating nature of the methyl groups enhances the electron density on the phenyl ring, which may facilitate nucleophilic substitution reactions or metal coordination. This feature is particularly relevant in catalytic applications and drug design.

In recent years, the pharmaceutical industry has shown increasing interest in diarylalkanes due to their potential as scaffolds for novel therapeutic agents. The hydroxyl groups in 1-(2,4,5-trimethylphenyl)ethane-1,2-diol provide opportunities for further functionalization through esterification, etherification, or oxidation reactions. These modifications can tailor the compound's solubility, metabolic stability, and binding affinity to specific biological receptors. For instance, derivatives of this compound have been explored as intermediates in the synthesis of kinase inhibitors and anti-inflammatory agents.

One of the most compelling aspects of 1-(2,4,5-trimethylphenyl)ethane-1,2-diol is its potential role in materials science. The combination of aromatic stability and aliphatic flexibility makes it a promising candidate for polymer additives or liquid crystal components. Recent studies have demonstrated its utility in enhancing the thermal stability of certain polymer matrices while maintaining processability. Additionally, the compound's ability to form hydrogen bonds due to the hydroxyl groups could be exploited in designing supramolecular assemblies or self-assembling materials.

The synthesis of 1-(2,4,5-trimethylphenyl)ethane-1,2-diol typically involves multi-step organic reactions starting from commercially available precursors such as cumene (isopropylbenzene). A common synthetic route includes Friedel-Crafts alkylation to introduce the trimethylphenyl group followed by hydroxylation at the desired positions on the ethane backbone. Advances in catalytic methods have enabled more efficient and selective synthesis of this compound, reducing byproduct formation and improving overall yields.

From a computational chemistry perspective, 1-(2,4,5-trimethylphenyl)ethane-1,2-diol has been studied using density functional theory (DFT) to predict its electronic properties and molecular interactions. These calculations have revealed insights into its potential binding modes with biological targets and have guided rational drug design strategies. For example, virtual screening experiments have identified that this compound may interact with enzymes involved in metabolic pathways relevant to cancer and inflammation.

The biological activity of 1-(2,4,5-trimethylphenyl)ethane-1,2-diol has been preliminarily investigated in cell-based assays. Initial findings suggest that certain derivatives exhibit modest inhibitory effects on kinases associated with tumor growth. While these results are promising, further preclinical studies are necessary to evaluate safety profiles and optimal dosing regimens before considering clinical translation. The compound's structural features make it amenable to structure-activity relationship (SAR) studies aimed at optimizing potency and selectivity.

In conclusion,1-(2,4，5-trimethylphenyl)ethane-1，2-diol (CAS No. 1368689-23-9) represents a versatile chemical entity with applications spanning pharmaceuticals and materials science。 Its unique structural attributes，including hydroxyl functionality and aromatic substituents，offer numerous possibilities for functionalization and derivatization。 Ongoing research efforts are expected to uncover new applications for this compound，solidifying its role as an important building block in modern chemistry。